Cas no 2227696-07-1 (3-ethyl-3-[(2R)-oxiran-2-yl]oxetane)

• Product Name: 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane
• CAS No: 2227696-07-1
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 6448357
• PubChem ID: 165702249
• Update Time: 2025-10-28

3-ethyl-3-[(2R)-oxiran-2-yl]oxetane Chemical and Physical Properties

Names and Identifiers

• 2227696-07-1
• 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane
• EN300-1814355

• Inchi： 1S/C7H12O2/c1-2-7(4-8-5-7)6-3-9-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： QCINXICCLGYBAZ-LURJTMIESA-N
• SMILES： O1C[C@H]1C1(CC)COC1

Computed Properties

• Exact Mass: 128.083729621g/mol
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.8Ų

Additional information on 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane

Research Brief on 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane (CAS: 2227696-07-1) in Chemical Biology and Pharmaceutical Applications

The compound 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane (CAS: 2227696-07-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane as a versatile building block in the synthesis of complex molecules. Its oxetane and epoxide functionalities make it a valuable intermediate for the development of novel bioactive compounds. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in enhancing the pharmacokinetic properties of drug candidates. The oxetane moiety was shown to improve metabolic stability and solubility, addressing common challenges in drug development. The study also reported promising in vitro results against specific cancer cell lines, suggesting its potential as a scaffold for anticancer agents.

Another significant development involves the use of 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane in PROTAC (Proteolysis Targeting Chimera) technology. Its ability to form stable linkages with target proteins and E3 ligase binders has made it a valuable component in the design of novel protein degraders. Recent preclinical data indicate enhanced selectivity and reduced off-target effects compared to traditional small molecule inhibitors.

The compound's stereochemistry has been a particular focus of research, with the (2R) configuration showing superior biological activity in multiple studies. Advanced computational modeling and X-ray crystallography have provided insights into the structural basis for this enantiomeric preference, informing rational drug design strategies.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane production. Green chemistry approaches using biocatalysts have been particularly successful, addressing previous challenges in stereoselective synthesis. These developments have important implications for the compound's commercial viability in pharmaceutical manufacturing.

Ongoing clinical trials are investigating derivatives of this compound for various therapeutic areas, including oncology, autoimmune diseases, and neurodegenerative disorders. Preliminary results suggest favorable safety profiles and promising efficacy signals, though further validation is required. The compound's modular nature allows for extensive structure-activity relationship studies, enabling optimization for specific therapeutic targets.

In conclusion, 3-ethyl-3-[(2R)-oxiran-2-yl]oxetane represents a promising scaffold in medicinal chemistry with diverse applications. Its unique combination of chemical stability and biological activity positions it as a valuable tool for addressing current challenges in drug discovery. Future research directions include exploring its potential in targeted drug delivery systems and combination therapies.